Cas no 34737-09-2 (4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid)

• Product name: 4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid
• CAS No: 34737-09-2
• MF: C₁₁H₉NO₄I₄
• MW: 726.80946
• CID: 1464473
• PubChem ID: 214998

4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-hydroxypropyl)carbamoyl]-2,3,5,6-tetraiodobenzoic acid
• 4-(2-hydroxypropylcarbamoyl)-2,3,5,6-tetraiodobenzoic acid
• 4-{Hydroxy[(2-hydroxypropyl)imino]methyl}-2,3,5,6-tetraiodobenzoic acid
• Terephthalamic acid, N-(2-hydroxypropyl)-2,3,5,6-tetraiodo-
• Benzoic acid, 4-(((2-hydroxypropyl)amino)carbonyl)-2,3,5,6-tetraiodo-
• BRN 2162841
• Tetrajodterephthalsaure-mono-beta-hydroxypropylamid
• DTXSID70956222
• 4-(((2-Hydroxypropyl)amino)carbonyl)-2,3,5,6-tetraiodobenzoic acid
• 34737-09-2
• Tetrajodterephthalsaure-mono-beta-hydroxypropylamid [German]

• Inchi： InChI=1S/C11H9I4NO4/c1-3(17)2-16-10(18)4-6(12)8(14)5(11(19)20)9(15)7(4)13/h3,17H,2H2,1H3,(H,16,18)(H,19,20)
• InChI Key： WFTBBDFAICPSMP-UHFFFAOYSA-N
• SMILES： CC(CNC(=O)C1=C(C(=C(C(=C1I)I)C(=O)O)I)I)O

Computed Properties

• Exact Mass: 726.66917
• Monoisotopic Mass: 726.6710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63